2-(2-Chloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester
CAS No.: 1171923-79-7
Cat. No.: VC11689643
Molecular Formula: C17H17ClO4
Molecular Weight: 320.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1171923-79-7 |
|---|---|
| Molecular Formula | C17H17ClO4 |
| Molecular Weight | 320.8 g/mol |
| IUPAC Name | methyl 2-[(2-chlorophenyl)methoxymethyl]-6-methoxybenzoate |
| Standard InChI | InChI=1S/C17H17ClO4/c1-20-15-9-5-7-13(16(15)17(19)21-2)11-22-10-12-6-3-4-8-14(12)18/h3-9H,10-11H2,1-2H3 |
| Standard InChI Key | CJECJVHNTHJQSC-UHFFFAOYSA-N |
| SMILES | COC1=CC=CC(=C1C(=O)OC)COCC2=CC=CC=C2Cl |
| Canonical SMILES | COC1=CC=CC(=C1C(=O)OC)COCC2=CC=CC=C2Cl |
Introduction
2-(2-Chloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester is a complex organic compound with the CAS number 1171923-79-7. Its molecular formula is C17H17ClO4, and it has a molecular weight of 320.7675 g/mol . This compound is part of a broader class of esters derived from benzoic acid, which are often used in various chemical and pharmaceutical applications due to their diverse biological activities.
Synthesis and Preparation
While specific synthesis details for this compound are not widely available, it is generally synthesized through esterification reactions involving the corresponding benzoic acid and alcohol components. The synthesis process typically involves the use of catalysts and solvents to facilitate the reaction.
Biological and Chemical Applications
Although specific biological applications of 2-(2-Chloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester are not extensively documented, compounds with similar structures are often investigated for their potential in drug discovery and development. They may exhibit activities such as antimicrobial, anticancer, or antihypertensive effects, depending on their structural modifications.
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